Cas no 1805093-14-4 (6-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-methoxypyridine)

• Product Name: 6-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-methoxypyridine
• CAS No: 1805093-14-4
• MF: C₈H₇BrF₂INO
• MW: 377.952560663223
• CID: 4890826
• Update Time: 2025-06-30

6-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-methoxypyridine

• Inchi： 1S/C8H7BrF2INO/c1-14-6-5(7(10)11)2-4(3-9)13-8(6)12/h2,7H,3H2,1H3
• InChI Key： ZCFIMSHXYCKZIG-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(CBr)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1

Additional information on 6-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-methoxypyridine

Introduction to 6-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-methoxypyridine (CAS No. 1805093-14-4)

6-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-methoxypyridine, identified by its CAS number 1805093-14-4, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and utility in drug development. The unique structural features of this molecule, including the presence of a bromomethyl group, a difluoromethyl substituent, and an iodo atom, make it an invaluable intermediate in synthetic chemistry and medicinal chemistry applications.

The bromomethyl group at the 6-position of the pyridine ring provides a reactive handle for further functionalization, enabling the introduction of various pharmacophores or bioisosteres. This reactivity is particularly useful in constructing complex molecular architectures, which is a critical step in the development of novel therapeutic agents. The difluoromethyl group, located at the 4-position, is known to enhance metabolic stability and binding affinity in drug candidates. Its incorporation into a molecule can improve pharmacokinetic properties, making it a preferred choice in medicinal chemistry.

The iodo substituent at the 2-position adds another layer of reactivity, allowing for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many bioactive compounds. The presence of both bromine and iodine atoms in the same molecule makes it a valuable building block for multi-step syntheses, where selective halogenation and dehalogenation strategies can be employed.

Recent advancements in synthetic methodologies have highlighted the importance of 6-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-methoxypyridine as a key intermediate in the synthesis of small molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine core is particularly well-suited for interacting with protein targets due to its ability to form hydrogen bonds and π-stacking interactions.

In addition to its role in kinase inhibition, this compound has been explored in the development of antiviral agents. The structural motif of pyridine derivatives is frequently found in antiviral drugs due to their ability to disrupt viral replication cycles. The combination of halogenated substituents enhances the binding affinity to viral proteases and polymerases, leading to more effective inhibition. Researchers have leveraged the reactivity of the bromomethyl and iodo groups to introduce additional pharmacophores that improve drug-like properties.

The methoxy group at the 3-position provides further functional diversity, allowing for etherification or nucleophilic substitution reactions. This versatility makes it possible to fine-tune the electronic properties of the molecule, which can influence its pharmacological activity. For example, methoxy substitution can modulate lipophilicity and metabolic stability, key factors in drug design.

Recent publications have also highlighted the use of computational chemistry techniques to optimize synthetic routes involving 6-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-methoxypyridine. Molecular modeling studies have predicted optimal reaction conditions for cross-coupling reactions, leading to higher yields and purities. These computational approaches are increasingly integrated into drug discovery pipelines due to their efficiency and cost-effectiveness.

The compound's potential extends beyond pharmaceutical applications. It has been utilized in materials science for developing organic electronic materials due to its electron-deficient nature and ability to form stable coordination complexes with transition metals. These properties make it suitable for applications in OLEDs (organic light-emitting diodes) and other optoelectronic devices.

In conclusion, 6-(Bromomethyl)-4-(difluoromethyl)-2-iodo-3-methoxypyridine (CAS No. 1805093-14-4) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features enable diverse synthetic strategies, making it an essential building block for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological pathways and synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation.